Cas no 823191-68-0 (1,1'-Biphenyl, 3,3'-dichloro-6,6'-diiodo-2,2',4,4'-tetramethyl-)

1,1'-Biphenyl, 3,3'-dichloro-6,6'-diiodo-2,2',4,4'-tetramethyl- structure
823191-68-0 structure
Product name:1,1'-Biphenyl, 3,3'-dichloro-6,6'-diiodo-2,2',4,4'-tetramethyl-
CAS No:823191-68-0
MF:C16H14Cl2I2
MW:530.997307300568
CID:695070
PubChem ID:21573582

1,1'-Biphenyl, 3,3'-dichloro-6,6'-diiodo-2,2',4,4'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 3,3'-dichloro-6,6'-diiodo-2,2',4,4'-tetramethyl-
    • 4-chloro-2-(3-chloro-6-iodo-2,4-dimethylphenyl)-1-iodo-3,5-dimethylbenzene
    • 823191-68-0
    • InChI=1/C16H14Cl2I2/c1-7-5-11(19)13(9(3)15(7)17)14-10(4)16(18)8(2)6-12(14)20/h5-6H,1-4H3
    • DTXSID90615965
    • ITHAAELMWVBKER-UHFFFAOYSA-
    • 3,3'-Dichloro-6,6'-diiodo-2,2',4,4'-tetramethyl-1,1'-biphenyl
    • Inchi: InChI=1S/C16H14Cl2I2/c1-7-5-11(19)13(9(3)15(7)17)14-10(4)16(18)8(2)6-12(14)20/h5-6H,1-4H3
    • InChI Key: ITHAAELMWVBKER-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C(=C1Cl)C)C2=C(C=C(C(=C2C)Cl)C)I)I

Computed Properties

  • Exact Mass: 529.85620g/mol
  • Monoisotopic Mass: 529.85620g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 0Ų

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